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Compound of Interest

Compound Name: 6-Hydroxymelatonin

Cat. No.: B016111

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hydroxymelatonin is the primary and major metabolite of melatonin, a hormone centrally
involved in regulating circadian rhythms. The accurate quantification of 6-hydroxymelatonin in
plasma is crucial for pharmacokinetic studies, drug metabolism research, and understanding
the physiological and pathological processes related to melatonin signaling. This document
provides detailed application notes and protocols for the sample preparation of 6-
hydroxymelatonin in plasma for analysis by liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The three most common sample preparation techniques are
covered: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase
Extraction (SPE).

Melatonin Metabolism

Melatonin is primarily metabolized in the liver by cytochrome P450 enzymes, predominantly
CYP1A2, to 6-hydroxymelatonin. This metabolite is then conjugated with sulfate to form 6-
sulfatoxymelatonin, which is excreted in the urine.
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Plasma Sample Precipitation Extraction & Reconstitution Analysis
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Plasma Sample Extraction Separation & Reconstitution Analysis
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[https://www.benchchem.com/product/b016111#sample-preparation-for-6-hydroxymelatonin-
analysis-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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